Cas no 220628-97-7 (Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]-)

• Product Name: Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]-
• CAS No: 220628-97-7
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 1406978
• PubChem ID: 11208459
• Update Time: 2025-07-14

Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]-
• (4S)-4-benzyl-2-quinolin-8-yl-4,5-dihydro-1,3-oxazole
• CTK0J6784
• 220628-97-7
• DTXSID50458850
• F72140
• (S)-4-Benzyl-2-(quinolin-8-yl)-4,5-dihydrooxazole

• Inchi： 1S/C19H16N2O/c1-2-6-14(7-3-1)12-16-13-22-19(21-16)17-10-4-8-15-9-5-11-20-18(15)17/h1-11,16H,12-13H2/t16-/m0/s1
• InChI Key： UJADDXAPWQSGKQ-INIZCTEOSA-N
• SMILES： O1C(C2=CC=CC3=CC=CN=C23)=N[C@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.12638
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]-

Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]-: A Comprehensive Overview of Its Chemical Properties and Recent Applications

Quinoline derivatives have long been recognized for their diverse pharmacological properties and applications in medicinal chemistry. Among these, Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] stands out due to its unique structural features and promising biological activities. This compound, identified by the CAS number 220628-97-7, has garnered significant attention in recent years for its potential in the development of novel therapeutic agents.

The molecular structure of Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] incorporates a quinoline core appended with an oxazolyl moiety at the 8-position. The presence of the (4S)-configuration in the oxazolyl ring adds a layer of stereochemical complexity, which is often exploited to enhance binding affinity and selectivity in biological targets. This stereochemical feature has been a focal point in recent research aimed at optimizing drug-like properties.

Recent studies have highlighted the compound's potential in various therapeutic areas. One of the most notable applications is in the field of antiviral research. The quinoline scaffold is well-known for its ability to interact with viral enzymes and inhibit replication. In particular, derivatives of quinoline have shown promise against RNA viruses, including certain strains of influenza and coronaviruses. The oxazolyl group in Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] may further enhance its efficacy by improving solubility and bioavailability, making it a more viable candidate for drug development.

In addition to antiviral applications, this compound has also been investigated for its potential anticancer properties. Quinoline derivatives are known to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The unique structural motif of Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] may provide a scaffold for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary in vitro studies have demonstrated promising results in terms of inhibiting tumor growth and inducing apoptosis in cancer cell lines.

The synthesis of Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The stereochemistry of the oxazolyl ring must be preserved throughout the synthesis, which often necessitates the use of chiral auxiliaries or catalysts. Advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is crucial for its biological activity.

One of the key challenges in developing quinoline-based drugs is their tendency to exhibit off-target effects due to their structural similarity to various natural products and existing drugs. However, the unique combination of a quinoline core and an oxazolyl group in Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] may mitigate these concerns by providing a distinct chemical profile that reduces the likelihood of unintended interactions.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that modifications to the quinoline scaffold can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the phenylmethyl group may enhance lipophilicity, while the oxazolyl moiety could influence metabolic stability. Understanding these relationships is crucial for optimizing drug candidates for clinical use.

Future research directions for Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] include exploring its potential as a lead compound for drug discovery programs targeting neglected tropical diseases. Quinoline derivatives have a history of success against parasites that cause malaria and other infectious diseases. By leveraging the structural features of this compound, researchers aim to develop new treatments that are more effective and have fewer side effects than existing therapies.

In conclusion,Quinoline, 8-[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl] represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new therapeutic agents. Continued research into its synthesis, pharmacology, and clinical applications will be essential in realizing its full potential as a drug candidate.